4-nitro-N-(pyridin-4-ylmethyl)benzamide

• CAS RN: 80819-02-9
• Molecular Formula: C13H11N3O3
• Molecular Weight: 257.24 g/mol
• IUPAC Name: 4-nitro-N-(pyridin-4-ylmethyl)benzamide
• InChI: InChI=1S/C13H11N3O3/c17-13(15-9-10-5-7-14-8-6-10)11-1-3-12(4-2-11)16(18)19/h1-8H,9H2,(H,15,17)
• InChI Key: DMVJAZBVAHBZNK-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C(=O)NCC2=CC=NC=C2)[N+](=O)[O-]

Description

4-nitro-N-(pyridin-4-ylmethyl)benzamide is a useful research compound. Its molecular formula is C13H11N3O3 and its molecular weight is 257.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

to a solution of 4-(aminomethyl)pyridine (12.9 ml, 127 mmol) and pyridine (51.4 ml, 636 mmol) in 150 mL dichloromethane cooled by an ice bath was added 4-nitrobenzoyl chloride (24.8 g, 133 mmol) all at once, generating a dark red reaction solution. LC-MS at 5 minutes indicated reaction complete and the desired product predominated. The reaction was stirred at room temperature overnight then the solid collected by filtration. LC-MS indicated that the filtrate was desired product. The solid was washed with 5% aqueous sodium hydroxide solution until aqueous layer was alkaline then the solid collected by filtration. The solid was dried overnight in a vacuum dessicator over P2O5 (28.4 g, 87%). ESI+ m/z=258.1 [MH]+.